![molecular formula C10H15FN2O B1395039 2-[(2-Amino-5-fluorobenzyl)(methyl)amino]-1-ethanol CAS No. 1184372-13-1](/img/structure/B1395039.png)
2-[(2-Amino-5-fluorobenzyl)(methyl)amino]-1-ethanol
Overview
Description
Synthesis Analysis
The synthesis of such compounds typically involves complex organic chemistry reactions. Unfortunately, specific synthesis pathways for “2-[(2-Amino-5-fluorobenzyl)(methyl)amino]-1-ethanol” are not available in the public domain .Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the conditions and reagents used. Unfortunately, specific reaction data for this compound is not available .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include parameters such as melting point, boiling point, solubility, and stability. Unfortunately, specific physical and chemical properties for “this compound” are not available .Scientific Research Applications
Polymer Synthesis
2-(Methyl amino)ethanol, a related compound, is used in the ring-opening polymerization of 2-methyl-N-p-toluenesulfonyl aziridine, leading to metal-free α-hydroxy-ω-amino telechelics. This process demonstrates excellent control over molar masses and high chain-end fidelity (Bakkali-Hassani et al., 2018).
Synthesis of Benzaldehyde Derivatives
A derivative, 4-{ 2-[N-methyl-N-(2-pyridyl) ]aminoethoxy} benzaldehyde, is synthesized using 2-(methylamino) ethanol. This two-step process includes phase-transfer catalysis and achieves yields above 90% under optimal conditions (Qin Bin-chang, 2012).
Antibacterial Activity
2-[(4-Fluorobenzylidene)-amino]-ethanol, a similar compound, has shown good bacteriostatic activity against several bacteria, suggesting potential for developing new antibacterial medicines (Huang Suo-yi & Tian Hua, 2004).
Pharmaceutical Intermediate Synthesis
Methyl 3-amino-5-(4-fluorobenzyl)-2-pyridinecarboxylate, synthesized from similar compounds, serves as an important intermediate in developing HIV-1 integrase inhibitors (Boros et al., 2007).
Synthesis of Fluorinated Compounds
2-[(Polyfluorobenzylidene)amino]phenols undergo thermolysis to yield fluorinated dibenz[b,f][1,4]oxazepines, highlighting the role of fluorinated compounds in chemical synthesis (Allaway et al., 2002).
Differentiation of Receptors
Structural modification of related amino ethanol compounds can alter sympathomimetic activity, aiding in the differentiation of receptor types (Lands et al., 1967).
Synthesis of Amino Alcohol Derivatives
Ir-catalyzed allylic amination and ring-closing metathesis are used to synthesize cyclic beta-amino alcohol derivatives, a key process in organic chemistry (Lee et al., 2007).
Crosslinked Film Preparation
Aminolysis of polybenzyl glutamate with amino alcohol leads to crosslinked films of polyhydroxyalkyl glutamine, relevant in material science and biodegradability studies (Pan et al., 2007).
Mechanism of Action
Properties
IUPAC Name |
2-[(2-amino-5-fluorophenyl)methyl-methylamino]ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15FN2O/c1-13(4-5-14)7-8-6-9(11)2-3-10(8)12/h2-3,6,14H,4-5,7,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHXCGZJVADURRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)CC1=C(C=CC(=C1)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.